molecular formula C10H15NO B1622677 2-Amino-5-sec-butyl-phenol CAS No. 436088-33-4

2-Amino-5-sec-butyl-phenol

Cat. No. B1622677
CAS RN: 436088-33-4
M. Wt: 165.23 g/mol
InChI Key: RCZDAZRMLGADPY-UHFFFAOYSA-N
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Description

2-Amino-5-sec-butyl-phenol is a derivative of phenol and butene. It is synthesized from phenol and 1-butene in an ortho-alkylation reaction . It is a precursor to synthesize various coumarin and benzofuran derivatives that are used as lipid-lowering agents and potential bone anabolic agents . It can also be used as a solvent in organic synthesis .


Synthesis Analysis

The synthesis of 2-Amino-5-sec-butyl-phenol involves the reaction of phenol and 1-butene . It can also be synthesized from 2,4-di-tert-butyl-5-nitro-phenol and ammonium formate in ethanol, with the reaction mixture stirred at reflux for 2 hours .


Molecular Structure Analysis

The molecular structure of 2-Amino-5-sec-butyl-phenol can be characterized using techniques such as HPLC and NMR . The hydrogens attached to an amine show up 0.5-5.0 ppm in 1H NMR spectra . Carbons directly attached to the nitrogen appear in 10-65 ppm region of a 13C NMR spectra .


Chemical Reactions Analysis

Phenols, such as 2-sec-Butylphenol, do not behave as organic alcohols, as one might guess from the presence of a hydroxyl (-OH) group in their structure. Instead, they react as weak organic acids . Phenols are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions .


Physical And Chemical Properties Analysis

Phenols, such as 2-sec-Butylphenol, are known for their unique physical and chemical properties. They are weak organic acids and have the ability to neutralize free radicals and reduce reactive oxygen species production, making them valuable in stabilizing various compounds .

Mechanism of Action

The pharmacological actions of phenolic antioxidants stem mainly from their free radical scavenging and metal chelating properties as well as their effects on cell signaling pathways and gene expression .

Safety and Hazards

2-Amino-5-sec-butyl-phenol is considered hazardous by the 2012 OSHA Hazard Communication Standard . It may cause an allergic skin reaction and is suspected of causing genetic defects. It is harmful if swallowed or if inhaled . It is also a skin, eye, and respiratory irritant .

Future Directions

Further investigation and exploration of 2-Amino-5-sec-butyl-phenol’s potential in cancer research would contribute to its potential application as a novel therapeutic agent in the future . It has been found to have antifungal, antioxidant, and cancer-fighting properties , making it a promising compound for future research and development.

properties

IUPAC Name

2-amino-5-butan-2-ylphenol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15NO/c1-3-7(2)8-4-5-9(11)10(12)6-8/h4-7,12H,3,11H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCZDAZRMLGADPY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)C1=CC(=C(C=C1)N)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00389721
Record name 2-Amino-5-sec-butyl-phenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00389721
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

165.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

436088-33-4
Record name 2-Amino-5-sec-butyl-phenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00389721
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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